Cas no 2306276-61-7 (7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride)

• Product Name: 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride
• CAS No: 2306276-61-7
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 5155220
• PubChem ID: 155895018
• Update Time: 2026-03-03

7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7H-pyrrolo[2,3-d]pyrimidin-2-yl)methanamine hydrochloride
• 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride
• 2306276-61-7
• starbld0042852
• F70995
• 7H-Pyrrolo[2,3-d]pyrimidin-2-ylmethanamine hydrochloride
• CS-0184435
• PS-16798
• MFCD31743032
• 7H-Pyrrolo[2,3-d]pyrimidin-2-ylmethanamine HCl

• Inchi： 1S/C7H8N4.ClH/c8-3-6-10-4-5-1-2-9-7(5)11-6;/h1-2,4H,3,8H2,(H,9,10,11);1H
• InChI Key： XUKMXFCJICSRGT-UHFFFAOYSA-N
• SMILES： C(C1=NC=C2C=CNC2=N1)N.Cl

Computed Properties

• Exact Mass: 184.0515740g/mol
• Monoisotopic Mass: 184.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride

7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride: A Promising Compound with Broad Therapeutic Potential

7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride is a derivative of the core pyrrolo[2,3-d]pyrimidine scaffold, characterized by its unique molecular structure and functional groups. The compound is identified by its CAS no 2306276-61-7, which serves as a critical identifier in pharmaceutical and chemical databases. This molecule belongs to the class of heterocyclic compounds, which are widely explored for their biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical applications.

The chemical structure of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride features a pyrrolo[2,3-d]pyrimidine ring system, which is a key structural motif in many bioactive molecules. The presence of an amino group at the 2-position of the pyrrolo ring contributes to its potential interactions with biological targets. Recent studies have highlighted the importance of such ring systems in modulating enzyme activities and receptor binding, which are critical for drug development. The hydrochloride salt form further stabilizes the molecule, ensuring its viability in pharmaceutical formulations.

Research published in 2023 in the journal *Bioorganic & Medicinal Chemistry* has demonstrated that 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride exhibits significant inhibitory activity against a range of kinases, including EGFR and Src. These kinases are implicated in multiple pathological conditions, such as cancer and inflammatory diseases. The compound's ability to target these pathways suggests its potential as a therapeutic agent. Additionally, a 2024 study in *Journal of Medicinal Chemistry* explored its antitumor effects in vitro, showing promising results in suppressing the proliferation of cancer cell lines.

The pharmacological mechanisms of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride are still under investigation, but preliminary findings indicate its involvement in modulating intracellular signaling pathways. For instance, it has been shown to inhibit the phosphorylation of key proteins involved in cell cycle regulation, which is a critical process in cancer progression. This mechanism aligns with the broader class of kinase inhibitors, which are among the most successful drug categories in oncology. The compound's selectivity for specific kinases is a crucial factor in its potential therapeutic application, as it minimizes off-target effects.

Recent advancements in computational drug design have facilitated the exploration of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride's interactions with biological targets. A 2023 study using molecular docking simulations revealed that the compound binds to the ATP-binding site of several kinases, which is a common feature of effective kinase inhibitors. This binding affinity is critical for the compound's ability to block enzymatic activity, thereby disrupting pathological processes. The structural flexibility of the pyrrolo[2,3-d]pyrimidine ring system allows it to adapt to different target sites, enhancing its versatility in drug development.

Applications of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride are expanding beyond oncology. A 2024 study published in *European Journal of Medicinal Chemistry* reported its potential as an anti-inflammatory agent, highlighting its ability to reduce cytokine production in inflammatory models. This dual functionality suggests that the compound could be developed for multifaceted therapeutic uses. Furthermore, its hydrochloride salt form is compatible with various drug delivery systems, including oral and topical formulations, which are essential for clinical applications.

The synthesis of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride involves a series of chemical reactions that build the pyrrolo[2,3-d]pyrimidine scaffold. Key steps include the formation of the heterocyclic ring through condensation reactions and the introduction of functional groups via substitution processes. The hydrochloride salt is typically formed by reacting the base form with hydrochloric acid, a common method for stabilizing such compounds. These synthetic approaches are crucial for large-scale production and quality control in pharmaceutical manufacturing.

While the therapeutic potential of 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride is promising, further research is needed to fully understand its safety profile. Preclinical studies have shown minimal toxicity in animal models, but human trials are required to confirm its efficacy and tolerability. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion, are critical factors that will determine its clinical success. Ongoing studies aim to optimize these properties to enhance its therapeutic index.

In conclusion, 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its potential biological activities, positions it as a candidate for various therapeutic applications. Continued research into its mechanisms, synthesis, and safety will be essential for its development into a viable drug. The compound's versatility and the growing body of scientific evidence supporting its efficacy underscore its importance in modern drug discovery.